2-(3-chloro-4-fluorophenyl)propan-2-amine
Overview
Description
2-(3-Chloro-4-fluorophenyl)propan-2-amine, also known as 2-CFPA, is an organic compound with a variety of uses in scientific research. It has been used in the synthesis of various compounds, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied.
Scientific Research Applications
2-(3-chloro-4-fluorophenyl)propan-2-amine has been used in the synthesis of various compounds, such as 4-aminopyridine (Bai et al., 2014) and 2-amino-3-chloro-4-fluorobenzaldehyde (Zhou et al., 2011). It has also been used as a catalyst in the synthesis of polyesters (Zhang et al., 2017).
Mechanism of Action
The mechanism of action of 2-(3-chloro-4-fluorophenyl)propan-2-amine is not yet fully understood. However, it has been suggested that it may act as a proton acceptor, which could explain its ability to catalyze the synthesis of polyesters (Zhang et al., 2017).
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-chloro-4-fluorophenyl)propan-2-amine are not yet fully understood. However, it has been suggested that it may have anti-inflammatory and antioxidant properties (Jiang et al., 2018).
Advantages and Limitations for Lab Experiments
2-(3-chloro-4-fluorophenyl)propan-2-amine has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable at room temperature. Additionally, it is relatively non-toxic and has low volatility. However, it is not water-soluble and can be difficult to handle in aqueous solutions.
Future Directions
There are several potential future directions for research on 2-(3-chloro-4-fluorophenyl)propan-2-amine. These include further research into its mechanism of action, biochemical and physiological effects, and potential applications in drug synthesis and development. Additionally, further research into its use as a catalyst in the synthesis of polyesters could be beneficial. Finally, research into its solubility and handling in aqueous solutions could be beneficial.
Synthesis Methods
2-(3-chloro-4-fluorophenyl)propan-2-amine can be synthesized from 3-chloro-4-fluorobenzaldehyde and 2-aminopropane in two steps, as described by Zhou et al. (2011). First, 3-chloro-4-fluorobenzaldehyde is reacted with 2-aminopropane in the presence of a base, such as potassium carbonate, to form the intermediate 2-(3-chloro-4-fluorophenyl)propan-2-ol. This intermediate is then reacted with acetic anhydride and a base, such as potassium carbonate, to form the final product, 2-(3-chloro-4-fluorophenyl)propan-2-amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-chloro-4-fluorophenyl)propan-2-amine involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-chloro-4-fluorophenylacetic acid", "2-amino-2-methyl-1-propanol", "thionyl chloride", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "copper(I) chloride", "sodium acetate", "acetic acid" ], "Reaction": [ "1. Conversion of 3-chloro-4-fluorophenylacetic acid to 3-chloro-4-fluorophenylacetyl chloride using thionyl chloride", "2. Reaction of 3-chloro-4-fluorophenylacetyl chloride with 2-amino-2-methyl-1-propanol to form 2-(3-chloro-4-fluorophenyl)propan-2-ol", "3. Conversion of 2-(3-chloro-4-fluorophenyl)propan-2-ol to 2-(3-chloro-4-fluorophenyl)propan-2-amine using sodium nitrite, copper(I) chloride, and hydrochloric acid", "4. Neutralization of the reaction mixture with sodium hydroxide", "5. Purification of the product using sodium acetate and acetic acid" ] } | |
CAS RN |
130416-43-2 |
Product Name |
2-(3-chloro-4-fluorophenyl)propan-2-amine |
Molecular Formula |
C9H11ClFN |
Molecular Weight |
187.6 |
Purity |
95 |
Origin of Product |
United States |
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